Cas no 111479-16-4 (1-Acetyl-piperidine-3-carboxylic acid methyl ester)

• Product Name: 1-Acetyl-piperidine-3-carboxylic acid methyl ester
• CAS No: 111479-16-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 2156122
• Update Time: 2025-05-20

1-Acetyl-piperidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-piperidine-3-carboxylic acid methyl ester
• methyl 1-acetylpiperidine-3-carboxylate
• AM90661
• 1-Acetylpiperidine-3-carboxylic acid methyl ester

• Inchi： 1S/C9H15NO3/c1-7(11)10-5-3-4-8(6-10)9(12)13-2/h8H,3-6H2,1-2H3
• InChI Key： OWSGPYSADALYKH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C(C)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 0.1
• Topological Polar Surface Area: 46.6

Additional information on 1-Acetyl-piperidine-3-carboxylic acid methyl ester

1-Acetyl-piperidine-3-carboxylic acid methyl ester (CAS No. 111479-16-4): A Comprehensive Overview

1-Acetyl-piperidine-3-carboxylic acid methyl ester (CAS No. 111479-16-4) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and medicinal chemistry. This compound is characterized by its unique chemical structure, which includes an acetyl group, a piperidine ring, and a carboxylic acid methyl ester moiety. These structural features contribute to its diverse reactivity and potential biological activities.

The chemical formula of 1-Acetyl-piperidine-3-carboxylic acid methyl ester is C₉H₁₅NO₃, and it has a molecular weight of 185.22 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 1-Acetyl-piperidine-3-carboxylic acid methyl ester has gained considerable attention due to its potential therapeutic applications. Research has shown that compounds with similar structures can exhibit anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of piperidine carboxylic acid esters demonstrated significant anti-inflammatory activity in both in vitro and in vivo models.

The synthesis of 1-Acetyl-piperidine-3-carboxylic acid methyl ester can be achieved through several routes. One common method involves the acetylation of piperidine-3-carboxylic acid followed by esterification with methanol. This process typically yields high purity products with good yields. Another approach involves the reaction of 3-acetylpiperidine with methyl chloroformate in the presence of a base such as triethylamine. Both methods have been extensively studied and optimized to ensure reproducibility and scalability.

The biological activity of 1-Acetyl-piperidine-3-carboxylic acid methyl ester has been explored in various contexts. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of this compound on neuronal cells exposed to oxidative stress. The results indicated that treatment with 1-Acetyl-piperidine-3-carboxylic acid methyl ester significantly reduced cell death and improved cell viability, suggesting its potential as a neuroprotective agent.

In addition to its therapeutic potential, 1-Acetyl-piperidine-3-carboxylic acid methyl ester is also used as an intermediate in the synthesis of more complex molecules. Its reactivity makes it a valuable building block for constructing larger molecular architectures, which can be tailored for specific biological targets. For example, it has been used in the synthesis of peptidomimetics designed to inhibit specific enzymes involved in disease pathways.

The safety profile of 1-Acetyl-piperidine-3-carboxylic acid methyl ester is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to prevent exposure and ensure safe storage. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 1-Acetyl-piperidine-3-carboxylic acid methyl ester (CAS No. 111479-16-4) is a multifaceted compound with promising applications in pharmaceuticals and organic synthesis. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.